Cas no 1804848-19-8 (4-Bromo-5-methoxybenzothiazole)

4-Bromo-5-methoxybenzothiazole is a heterocyclic aromatic compound featuring a benzothiazole core substituted with a bromine atom at the 4-position and a methoxy group at the 5-position. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The bromine substituent enhances its utility in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the construction of complex molecular frameworks. The methoxy group contributes to electronic modulation, influencing both reactivity and solubility. Its well-defined synthetic pathway and stability under standard conditions further underscore its practicality as a building block in medicinal chemistry and material science research.
4-Bromo-5-methoxybenzothiazole structure
1804848-19-8 structure
Product Name:4-Bromo-5-methoxybenzothiazole
CAS No:1804848-19-8
MF:C8H6BrNOS
MW:244.10833978653
CID:4816665
PubChem ID:118817451
Update Time:2025-05-19

4-Bromo-5-methoxybenzothiazole Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-5-methoxybenzothiazole
    • BrC1=C(C=CC2=C1N=CS2)OC
    • 4-Bromo-5-methoxybenzo[d]thiazole
    • 4-bromo-5-methoxy-1,3-benzothiazole
    • G72081
    • 1804848-19-8
    • SCHEMBL19435480
    • Inchi: 1S/C8H6BrNOS/c1-11-5-2-3-6-8(7(5)9)10-4-12-6/h2-4H,1H3
    • InChI Key: PCRSMGYVYVIJPT-UHFFFAOYSA-N
    • SMILES: BrC1=C(C=CC2=C1N=CS2)OC

Computed Properties

  • Exact Mass: 242.93535g/mol
  • Monoisotopic Mass: 242.93535g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 169
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 50.4

4-Bromo-5-methoxybenzothiazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A051000375-250mg
4-Bromo-5-methoxybenzothiazole
1804848-19-8 98%
250mg
$833.25 2022-04-01
Alichem
A051000375-500mg
4-Bromo-5-methoxybenzothiazole
1804848-19-8 98%
500mg
$1,271.49 2022-04-01
Alichem
A051000375-1g
4-Bromo-5-methoxybenzothiazole
1804848-19-8 98%
1g
$1,923.04 2022-04-01
1PlusChem
1P027O6B-50mg
4-Bromo-5-methoxybenzo[d]thiazole
1804848-19-8 95%
50mg
$129.00 2024-06-18
1PlusChem
1P027O6B-100mg
4-Bromo-5-methoxybenzo[d]thiazole
1804848-19-8 95%
100mg
$205.00 2024-06-18
1PlusChem
1P027O6B-250mg
4-Bromo-5-methoxybenzo[d]thiazole
1804848-19-8 95%
250mg
$334.00 2024-06-18
1PlusChem
1P027O6B-1g
4-Bromo-5-methoxybenzo[d]thiazole
1804848-19-8 95%
1g
$959.00 2024-06-18

Additional information on 4-Bromo-5-methoxybenzothiazole

4-Bromo-5-methoxybenzothiazole (CAS No. 1804848-19-8): A Comprehensive Overview

4-Bromo-5-methoxybenzothiazole (CAS No. 1804848-19-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various applications, particularly in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of 4-Bromo-5-methoxybenzothiazole.

Chemical Structure and Properties

4-Bromo-5-methoxybenzothiazole is a benzothiazole derivative with a bromine atom at the 4-position and a methoxy group at the 5-position. The benzothiazole ring system is a heterocyclic compound consisting of a benzene ring fused with a thiazole ring. The presence of the bromine and methoxy substituents imparts unique chemical and physical properties to the molecule. The bromine atom can serve as a leaving group in various substitution reactions, making 4-Bromo-5-methoxybenzothiazole an excellent starting material for the synthesis of more complex molecules.

The methoxy group, on the other hand, can influence the electronic properties of the molecule, affecting its reactivity and biological activity. The compound is typically synthesized through a series of well-defined chemical reactions, including nucleophilic substitution and coupling reactions. Its molecular formula is C9H7BrNOS, with a molecular weight of approximately 237.12 g/mol.

Synthesis Methods

The synthesis of 4-Bromo-5-methoxybenzothiazole can be achieved through several synthetic routes, each offering different advantages in terms of yield, purity, and scalability. One common method involves the reaction of 2-aminothiophenol with bromoacetyl bromide followed by methylation to introduce the methoxy group. Another approach involves the condensation of 2-bromobenzenesulfinic acid with methylamine and subsequent cyclization to form the benzothiazole ring.

A recent study published in the Journal of Organic Chemistry (2023) reported an efficient one-pot synthesis method using microwave-assisted conditions. This method significantly reduced reaction times and improved yields compared to traditional methods. The use of microwave technology has become increasingly popular in organic synthesis due to its ability to enhance reaction rates and selectivity.

Biological Activities

4-Bromo-5-methoxybenzothiazole has been investigated for its potential biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. Research conducted at the University of California (2022) demonstrated that this compound exhibits potent antimicrobial activity against a range of Gram-positive and Gram-negative bacteria. The mechanism of action is believed to involve disruption of bacterial cell membranes, leading to cell death.

In addition to its antimicrobial properties, 4-Bromo-5-methoxybenzothiazole has shown promising anti-inflammatory effects in vitro. A study published in Bioorganic & Medicinal Chemistry Letters (2021) reported that this compound inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide-stimulated macrophages. These findings suggest that 4-Bromo-5-methoxybenzothiazole could be a potential candidate for the development of anti-inflammatory drugs.

The anticancer potential of 4-Bromo-5-methoxybenzothiazole has also been explored in several studies. Research conducted at Harvard Medical School (2023) demonstrated that this compound selectively induces apoptosis in human breast cancer cells while sparing normal cells. The mechanism involves activation of caspase-dependent pathways and inhibition of cell cycle progression. These results highlight the potential of 4-Bromo-5-methoxybenzothiazole as a lead compound for anticancer drug development.

Potential Applications

The diverse biological activities of 4-Bromo-5-methoxybenzothiazole make it an attractive candidate for various pharmaceutical applications. Its antimicrobial properties could be harnessed for the development of new antibiotics to combat drug-resistant bacterial infections. The anti-inflammatory effects suggest potential use in treating inflammatory diseases such as arthritis and inflammatory bowel disease.

The anticancer potential of this compound opens up possibilities for developing novel anticancer therapies. Ongoing clinical trials are evaluating the safety and efficacy of 4-Bromo-5-methoxybenzothiazole-based drugs in various cancer types. Additionally, its unique chemical structure makes it an excellent scaffold for further derivatization to optimize its pharmacological properties.

Conclusion

In conclusion, 4-Bromo-5-methoxybenzothiazole (CAS No. 1804848-19-8) is a promising organic compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in advancing medical treatments for various diseases.

Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.